Cas no 23970-06-1 (Copper,[1,3,8,10,15,17,22,24-octachloro-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-)

• Product name: Copper,[1,3,8,10,15,17,22,24-octachloro-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-
• CAS No: 23970-06-1
• MF: C₃₂H₈Cl₈CuN₈
• MW: 851.629518508911
• CID: 271406
• PubChem ID: 168152

Copper,[1,3,8,10,15,17,22,24-octachloro-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]- Chemical and Physical Properties

Names and Identifiers

• Copper,[1,3,8,10,15,17,22,24-octachloro-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-
• (1,3,8,10,15,17,22,24-Octachloro-29H,31H-phthalocyaninato(2-)-N29,N30,N31,N32)copper
• copper(2+) 1,3,8,10,15,17,22,24-octachlorophthalocyanine-29,30-diide
• Copper, (1,3,8,10,15,17,22,24-octachloro-29H,31H-phthalocyaninato(2-)-kappaN29,kappaN30,kappaN31,kappaN32)-
• Copper, (1,3,8,10,15,17,22,24-octachloro-29H,31H-phthalocyaninato(2-)-N29,N30,N31,N32)-
• Copper, (1,3,8,10,15,17,22,24-octachloro-29H,31H-phthalocyaninato(2-)-kappaN29,kappaN30,kappaN31,kappaN32)-, (SP-4-1)-
• DTXSID50946823
• EINECS 245-959-8
• Copper, [1,3,8,10,15,17,22,24-octachloro-29H,31H-phthalocyaninato(2-)-N29,N30,N31,N32]-
• Copper(2+) 2,4,9,11,16,18,23,25-octachlorophthalocyanine-6,29-diide
• 23970-06-1

• Inchi： InChI=1S/C9H6N4/c1-2-4-8-7(3-1)5-11-13-6-10-12-9(8)13/h1-6H
• InChI Key： JVJPJKLSGUJUJK-UHFFFAOYSA-N
• SMILES： C1=CC=C2C3=NN=CN3N=CC2=C1

Computed Properties

• Exact Mass: 850.761711g/mol
• Monoisotopic Mass: 846.767611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 49
• Rotatable Bond Count: 0
• Complexity: 1020
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.3Ų